Ethyl 4-(2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H22N4O3S2/c1-3-25-18(24)22-9-7-21(8-10-22)15(23)12-26-17-19-16(20-27-17)14-6-4-5-13(2)11-14/h4-6,11H,3,7-10,12H2,1-2H3
• InChI Key: FXOCBFZYIVWADU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC(=NS2)C3=CC=CC(=C3)C
• Molecular Formula: C18H22N4O3S2
• Molecular Weight: 406.5 g/mol

Description

Ethyl 4-(2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H22N4O3S2 and its molecular weight is 406.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Microwave-Assisted Synthesis and Biological Activities : A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of compounds containing piperazine and thiadiazole moieties, including structures related to "Ethyl 4-(2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate". The synthesized compounds were evaluated for their antimicrobial, antilipase, and antiurease activities. Certain compounds exhibited moderate antimicrobial activity against test microorganisms, with two compounds showing antiurease activity and four displaying antilipase activity (Başoğlu et al., 2013).

• Preparation and Biological Activities of Heterocyclic Systems : Youssef et al. (2011) reported the synthesis of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate and its transformation into related heterocyclic systems. These compounds demonstrated excellent biocidal properties against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef et al., 2011).

• Antimicrobial Evaluation of Piperazine Derivatives : Rajkumar et al. (2014) synthesized 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives and assessed their in vitro antimicrobial studies. Among the newly synthesized compounds, several showed excellent antibacterial and antifungal activities compared to standard drugs (Rajkumar et al., 2014).

• Design and Synthesis of GyrB Inhibitors : Reddy et al. (2014) designed and synthesized ethyl 5-(piperazin-1-yl)benzofuran-2-carboxylate and 3-(piperazin-1-yl)benzo[d]isothiazole derivatives as Mycobacterium tuberculosis DNA GyrB inhibitors. One compound was identified as a promising inhibitor with significant in vitro activity against Mycobacterium smegmatis GyrB ATPase assay, Mycobacterium tuberculosis DNA gyrase supercoiling assay, and antitubercular activity, without being cytotoxic to eukaryotic cells at tested concentrations (Reddy et al., 2014).

Mechanism of Action

Thiazolo[3,2-b][1,2,4]triazole-6-ones

A series of novel thiazolo[3,2-b][1,2,4]triazole-6-ones with 5-aryl(heteryl)idene- and 5-aminomethylidene-moieties have been synthesized . Some of these compounds present excellent anticancer properties at 10 μM .

Phenylglycinamide Derivatives

A series of original compounds has been designed, synthesized, and characterized in the in vivo and in vitro assays . These molecules, beyond TRPV1 antagonism, inhibited calcium currents and fast sodium currents in patch-clamp assays .